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For Researchers, Scientists, and Drug Development Professionals

Equiatomic Nickel-Titanium (NiTi), commonly known as Nitinol, stands as a premier smart
material, renowned for its unique thermomechanical properties of shape memory and
superelasticity. These characteristics stem from a reversible, solid-state phase transformation
between a high-temperature austenite phase (B2 cubic crystal structure) and a low-
temperature martensite phase (B19' monoclinic crystal structure). This in-depth guide provides
a technical overview of the core thermomechanical properties of equiatomic NiTi, detailing
experimental protocols for characterization and presenting key quantitative data for
researchers, scientists, and professionals in drug development who may utilize this material in
advanced applications.

Phase Transformation Behavior

The cornerstone of NiTi's unique properties is its thermoelastic martensitic transformation. This
transformation is characterized by four critical temperatures:

o Ms (Martensite Start): The temperature at which the transformation from austenite to
martensite begins upon cooling.

o Mf (Martensite Finish): The temperature at which the transformation to martensite is
complete upon cooling.
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e As (Austenite Start): The temperature at which the reverse transformation from martensite to
austenite begins upon heating.

o Af (Austenite Finish): The temperature at which the transformation to austenite is complete
upon heating.

These transformation temperatures are highly sensitive to the alloy's composition and
thermomechanical history.[1][2] In some cases, an intermediate R-phase (rhombohedral) can
form during the austenite-to-martensite transformation.[3][4]

Quantitative Data: Phase Transformation Temperatures

The following table summarizes typical phase transformation temperatures for equiatomic NiTi
alloys, as determined by Differential Scanning Calorimetry (DSC). It is important to note that
these values can vary based on the specific processing and heat treatment of the material.[5]

[6]

Transformation

Temperature Symbol Typical Value (°C)
Martensite Start Ms 12.5-48

Martensite Finish Mf

Austenite Start As

Austenite Finish Af ~25

Note: A comprehensive set of Mf and As values was not consistently available across the
reviewed literature, as these can be influenced by measurement methodology and sample
history.

Core Thermomechanical Phenomena: Shape
Memory and Superelasticity

The martensitic transformation in equiatomic NiTi gives rise to two distinct and technologically
significant effects: the Shape Memory Effect (SME) and Superelasticity (SE). The manifestation
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of either SME or SE is primarily dependent on the temperature at which mechanical
deformation occurs relative to the alloy's transformation temperatures.[7][8]

The Shape Memory Effect (SME)

When a NiTi sample is deformed below its martensite finish temperature (Mf), it retains a
residual strain after the load is removed.[9][10] This is due to the reorientation of martensite
variants. Upon heating the material above its austenite finish temperature (Af), the material
undergoes a reverse transformation to the parent austenite phase, recovering its original, pre-
deformed shape.[10][11] This phenomenon is known as the one-way shape memory effect.[9]
[10]

Superelasticity (SE)

If deformation is applied to a NiTi sample at a temperature above its austenite finish
temperature (Af), the parent austenite phase transforms into stress-induced martensite.[7][12]
This transformation allows the material to accommodate large strains (up to 8-10%) at a nearly
constant stress, a characteristic observed as a plateau in the stress-strain curve.[13][14] Upon
unloading, the stress-induced martensite reverts to the austenite phase, and the material
recovers its original shape, exhibiting a flag-shaped hysteresis loop in the stress-strain
diagram.[15][16] This remarkable ability to undergo large, recoverable deformations is termed
superelasticity.

Logical Relationship of Thermomechanical Effects

Caption: Relationship between deformation temperature and resulting thermomechanical effect
in NiTi.

Mechanical Properties

The mechanical properties of equiatomic NiTi are intrinsically linked to its phase composition.
The austenite and martensite phases exhibit significantly different elastic moduli and yield
strengths.

Quantitative Data: Mechanical Properties

The following table presents typical mechanical properties for the austenite and martensite
phases of equiatomic NiTi. These values are often determined through tensile testing at various
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temperatures.[17][18]

Property Phase Typical Value
Elastic (Young's) Modulus Austenite 70 GPa

Elastic (Young's) Modulus Martensite

Shear Modulus Austenite (GA) 24.12 GPa
Shear Modulus Martensite (GM) 13.40 GPa
Hardness 3.8-7GPa

Recoverable Strain

Superelasticity

Up to 8%[19]

Note: A specific value for the Young's Modulus of the martensite phase was not consistently

provided in the search results.

Stress-Strain Behavior

The stress-strain response of equiatomic NiTi is highly dependent on temperature.[17]

o Below Mf: The material is in the martensitic state. The stress-strain curve shows an initial

elastic region followed by a plateau corresponding to the reorientation of martensite twins.

o Above Af: The material is in the austenitic state and exhibits superelastic behavior. The

stress-strain curve is characterized by a loading plateau (austenite to stress-induced

martensite transformation) and an unloading plateau (reverse transformation).[20]

o Atintermediate temperatures: A combination of these behaviors can be observed.

Experimental Protocols for Thermomechanical

Characterization

A thorough understanding of the thermomechanical properties of equiatomic NiTi requires

precise experimental characterization. The two primary techniques employed are Differential

Scanning Calorimetry (DSC) and mechanical testing (typically tensile testing).
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Differential Scanning Calorimetry (DSC)

DSC is the standard method for determining the phase transformation temperatures of NiTi
alloys.[21][22][23]

Methodology:

A small, representative sample of the NiTi material (typically 5-10 mg) is prepared.[24]

e To erase any prior thermomechanical history, the sample may be heated to a temperature
significantly above Af (e.g., 200°C) and held for a short period.[24]

e The sample is placed in an aluminum pan within the DSC instrument.

e The sample is subjected to a controlled thermal cycle, typically cooling from a temperature
above Af to a temperature below Mf, and then heating back to the starting temperature.[8]

e A constant heating and cooling rate is maintained, commonly 10°C/min.[5][24]

e The heat flow into or out of the sample is measured as a function of temperature. The
exothermic peaks on cooling correspond to the martensitic transformation, while the
endothermic peaks on heating correspond to the austenitic transformation.

o The transformation temperatures (Ms, Mf, As, Af) are determined from the onset and peak of
these thermal events using the tangent method.[8]

Tensile Testing

Tensile testing is used to evaluate the mechanical properties of NiTi, including its stress-strain
behavior, elastic modulus, and the characteristics of superelasticity and the shape memory
effect.[25][26][27]

Methodology:
o A standardized test specimen (e.g., a wire or a flat "dog-bone" shape) is prepared.

e The specimen is mounted in a universal testing machine equipped with grips, a load cell, and
an extensometer (non-contact methods like laser or video extensometry are often preferred
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for NiTi to avoid influencing the material's behavior).[28]

e The test is conducted at a controlled temperature, which is critical for observing either shape
memory or superelastic effects. This may require a thermal chamber.

o Apreload may be applied to straighten the specimen.[29]

e The specimen is loaded in tension at a constant strain rate or crosshead speed (e.g., 10
mm/min).[29]

e The applied force and the resulting elongation of the specimen are continuously recorded.

» For superelasticity characterization, the specimen is loaded to a predetermined strain (e.g.,
6-8%) and then unloaded.[15]

e For shape memory characterization, the specimen is deformed at a low temperature,
unloaded, and then heated to observe shape recovery.

» The engineering stress and strain are calculated from the force and displacement data.

Experimental Workflow for Characterization

Thermomechanical Characterization of Equiatomic NiTi

NiTi Sample Preparation

Differential Scanning

Calorimetry (DSC) Determine Phase

Transformation
Temperatures (Ms, Mf, As, Af)

Click to download full resolution via product page
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Caption: A typical experimental workflow for the comprehensive thermomechanical
characterization of equiatomic NiTi.

Signaling Pathway of Phase Transformation

The phase transformation in equiatomic NiTi can be conceptualized as a signaling pathway
triggered by either thermal or mechanical stimuli. This pathway dictates the material's

macroscopic properties.

Stimulus
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(Stress)

Thermal Input
(Heating/Cooling)

Martensite (B19") Stress-Induced Transformation & Unloading > Af

Heating > Af after deformation

Macroscopic Response

Shape Memory Effect
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Caption: Signaling pathway of phase transformation in equiatomic NiTi, illustrating the
response to thermal and mechanical stimuli.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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